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Compound of Interest

Compound Name: Allyl phenoxyacetate

Cat. No.: B160265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl phenoxyacetate (CAS No. 7493-74-5) is a versatile organic compound with applications

across various industries, including as a fragrance and flavoring agent.[1][2] In the

agrochemical sector, it is primarily utilized as a formulation adjuvant to enhance the efficacy of

active ingredients in pesticides and herbicides.[1] While its role as a standalone active

ingredient is not well-documented in publicly available literature, its structural similarity to

phenoxyacetic acid derivatives suggests potential for plant growth-regulating effects.[3][4]

These application notes provide an overview of the known functions of allyl phenoxyacetate
in agrochemical formulations, along with detailed, generalized protocols for its evaluation as an

adjuvant. Due to a lack of specific quantitative efficacy data in peer-reviewed literature, the

experimental protocols are presented as templates for researchers to adapt for their specific

needs.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of allyl phenoxyacetate is essential

for its effective use in formulations.
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Property Value Reference(s)

Molecular Formula C₁₁H₁₂O₃

Molecular Weight 192.21 g/mol

Appearance Colorless to pale yellow liquid [1]

Odor Sweet, fruity, pineapple-like [2]

Density 1.102 g/mL at 25 °C [1]

Boiling Point 265-266 °C [2]

Solubility

Soluble in organic solvents

such as chloroform,

dichloromethane, ethyl

acetate, DMSO, and acetone.

Practically insoluble in water.

[5]

CAS Number 7493-74-5 [1]

Applications in Agrochemical Formulations
Allyl phenoxyacetate is primarily incorporated into agrochemical formulations as an adjuvant.

Adjuvants are substances added to a pesticide formulation or tank mix to improve the

effectiveness of the active ingredient. The purported benefits of including allyl phenoxyacetate
in such formulations include:

Enhanced Efficacy: It is described as enhancing the efficacy of active ingredients in both

pesticides and herbicides.[1]

Improved Formulation Stability: It exhibits good stability and compatibility with a wide range

of solvents, which is a desirable characteristic for creating stable pesticide formulations.[1]

The exact mechanism by which allyl phenoxyacetate enhances efficacy is not specified in the

available literature. However, potential mechanisms for an adjuvant with its chemical nature

could include:
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Surfactant Properties: Improving the wetting, spreading, and sticking of the spray solution on

the plant leaf surface.

Penetrant: Aiding the transport of the active ingredient across the plant cuticle.

Synergistic Biological Activity: Exerting a mild plant growth regulator effect that could make

the plant more susceptible to the primary herbicide or pesticide.

Experimental Protocols
The following are detailed, generalized protocols for the evaluation of allyl phenoxyacetate as

an adjuvant in agrochemical formulations. These protocols should be adapted based on the

specific active ingredient, target crop, and pest or weed.

Protocol 1: Greenhouse Efficacy Screening of Allyl
Phenoxyacetate as a Herbicide Adjuvant
Objective: To determine if allyl phenoxyacetate enhances the efficacy of a selected herbicide

on a target weed species under controlled greenhouse conditions.

Materials:

Target weed species (e.g., Avena fatua - wild oat, Amaranthus retroflexus - redroot pigweed)

grown in pots.

Selected herbicide (e.g., glyphosate, 2,4-D).

Allyl phenoxyacetate.

Non-ionic surfactant (as a standard adjuvant control).

Spray chamber calibrated to deliver a consistent volume.

Personal Protective Equipment (PPE).

Experimental Design:

A randomized complete block design with 4-6 replications is recommended.[6]
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Treatments should include:

Untreated control (no spray).

Water + Allyl Phenoxyacetate (to test for phytotoxicity of the adjuvant alone).

Herbicide at a sub-lethal dose (e.g., 0.25x, 0.5x the recommended field rate).

Herbicide at the sub-lethal dose + Allyl Phenoxyacetate (at various concentrations, e.g.,

0.1%, 0.25%, 0.5% v/v).

Herbicide at the sub-lethal dose + a standard non-ionic surfactant (for comparison).

Procedure:

Grow the target weed species to a consistent growth stage (e.g., 3-4 leaf stage).

Prepare the spray solutions for each treatment. Ensure thorough mixing.

Calibrate the spray chamber to deliver a known volume per unit area.

Apply the treatments to the plants.

Return the plants to the greenhouse and maintain optimal growing conditions.

Assess weed control at set intervals (e.g., 7, 14, and 21 days after treatment). Assessments

can include visual injury ratings (0-100% scale, where 0 is no effect and 100 is complete

death) and biomass reduction (harvesting and weighing the above-ground plant material).

Data Analysis:

Analyze the data using Analysis of Variance (ANOVA).

If the ANOVA is significant, use a means separation test (e.g., Tukey's HSD) to compare

treatment means.

Protocol 2: Measuring the Effect of Allyl Phenoxyacetate
on Herbicide Uptake
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Objective: To quantify the impact of allyl phenoxyacetate on the absorption of a radiolabeled

herbicide into plant leaves.

Materials:

Radiolabeled herbicide (e.g., ¹⁴C-glyphosate).

Target plant species with suitable leaf surfaces for application.

Allyl phenoxyacetate.

Micro-syringe.

Liquid scintillation counter and scintillation cocktail.

Leaf washing solution (e.g., water:methanol, 90:10 v/v).

Oxidizer for biological samples.

Procedure:

Grow plants to a uniform growth stage.

Prepare treatment solutions:

¹⁴C-herbicide in water.

¹⁴C-herbicide + Allyl Phenoxyacetate in water.

Using a micro-syringe, apply a small, known volume (e.g., 10 µL) of the treatment solution to

the adaxial surface of a fully expanded leaf.

At various time points (e.g., 2, 6, 24, 48 hours after application), excise the treated leaf.

Wash the leaf surface with the washing solution to remove unabsorbed herbicide. Collect the

wash solution.

Analyze an aliquot of the wash solution using a liquid scintillation counter to determine the

amount of unabsorbed herbicide.
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The treated leaf can be combusted in a biological oxidizer to determine the amount of

absorbed herbicide.

Calculate the percentage of herbicide absorbed.

Data Analysis:

Compare the percentage of herbicide uptake between treatments with and without allyl
phenoxyacetate using a t-test or ANOVA.

Protocol 3: Analytical Method for Allyl Phenoxyacetate
Residue on Plant Surfaces
Objective: To develop and validate a method for the quantification of allyl phenoxyacetate
residues on plant foliage.

Materials:

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

DAD or MS/MS).

C18 reverse-phase HPLC column.

Allyl phenoxyacetate analytical standard.

Solvents (e.g., acetonitrile, methanol, water - HPLC grade).

Plant material (e.g., leaves).

Homogenizer.

Centrifuge.

Solid-phase extraction (SPE) cartridges (if cleanup is necessary).

Procedure:

Extraction:
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Weigh a known amount of plant material.

Add a suitable extraction solvent (e.g., acetonitrile).

Homogenize the sample.

Centrifuge to separate the solid material.

Collect the supernatant.

Cleanup (if necessary):

Pass the extract through an SPE cartridge to remove interfering matrix components.

Analysis:

Inject the extract into the HPLC system.

Develop a gradient elution method to separate allyl phenoxyacetate from other

components.

Quantify the amount of allyl phenoxyacetate by comparing the peak area to a calibration

curve prepared from the analytical standard.

Method Validation:

Validate the method according to standard guidelines (e.g., SANCO), assessing for

linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Visualizations
Experimental Workflow for Adjuvant Efficacy Evaluation
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Caption: Workflow for evaluating the efficacy of an agrochemical adjuvant.

Potential Mechanism of Action: Auxin Signaling Pathway
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As a phenoxyacetic acid derivative, allyl phenoxyacetate may influence auxin signaling

pathways, a known mechanism for many herbicides and plant growth regulators.

Plant Cell

Allyl Phenoxyacetate
(Potential Auxin Mimic)

Auxin Binding Protein (ABP)Binds to Aux/IAA RepressorLeads to degradation of

Nucleus

Auxin Response Factor (ARF) Auxin-Responsive Gene ExpressionActivatesRepresses Altered Growth &
Development

(e.g., uncontrolled cell division)

Click to download full resolution via product page

Caption: Hypothesized auxin-like activity of allyl phenoxyacetate.

Conclusion
Allyl phenoxyacetate shows promise as an adjuvant in agrochemical formulations by

potentially enhancing the efficacy of active ingredients. However, a notable gap exists in the

public domain regarding specific performance data and established protocols for its use. The

methodologies outlined above provide a framework for researchers to systematically evaluate

its potential benefits in various agrochemical applications. Further research is warranted to

elucidate its precise mechanism of action and to quantify its efficacy-enhancing properties with

a range of pesticides and herbicides.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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